2-Cyclopropoxy-1-ethyl-4-fluorobenzene

• Molecular Formula: C11H13FO
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-ethyl-4-fluorobenzene
• InChI: InChI=1S/C11H13FO/c1-2-8-3-4-9(12)7-11(8)13-10-5-6-10/h3-4,7,10H,2,5-6H2,1H3
• InChI Key: DDKQIPMUXVLEDI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)F)OC2CC2

Description

2-Cyclopropoxy-1-ethyl-4-fluorobenzene is a fluorinated aromatic compound featuring a cyclopropoxy substituent at the 2-position, an ethyl group at the 1-position, and a fluorine atom at the 4-position of the benzene ring. This structure combines steric effects from the cyclopropane ring with electronic effects from the fluorine atom, making it a candidate for study in agrochemical or pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-1-ethyl-4-fluorobenzene typically involves the following steps:

Formation of the Benzene Derivative: The starting material is often a benzene derivative, which undergoes electrophilic aromatic substitution to introduce the ethyl and fluorine substituents.

Introduction of the Cyclopropoxy Group: The cyclopropoxy group can be introduced via a copper-catalyzed Chan-Lam cyclopropylation reaction using potassium cyclopropyl trifluoroborate. This reaction is catalyzed by copper(II) acetate and 1,10-phenanthroline, with oxygen as the terminal oxidant.

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-1-ethyl-4-fluorobenzene are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions and purification processes, would apply.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-1-ethyl-4-fluorobenzene can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: The benzene ring can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Nucleophilic Substitution: The fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Common reagents include nitric acid for nitration, sulfuric acid for sulfonation, and halogens for halogenation.

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide can be used to replace the fluorine atom.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nitration would yield a nitro-substituted derivative, while nucleophilic substitution could yield a variety of substituted benzene derivatives .

Scientific Research Applications

Chemistry: It can be used as a building block in the synthesis of more complex organic molecules.

Biology: Its structural properties may make it a candidate for studying interactions with biological macromolecules.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-ethyl-4-fluorobenzene depends on its specific application

Electrophilic Aromatic Substitution: The benzene ring can act as a nucleophile, attacking electrophiles to form substituted products.

Nucleophilic Substitution: The fluorine atom can be replaced by nucleophiles, leading to the formation of new chemical bonds.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s unique substituents differentiate it from related aromatic ethers and fluorinated pesticides. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Use/Activity	Key Features
2-Cyclopropoxy-1-ethyl-4-fluorobenzene	2-cyclopropoxy, 1-ethyl, 4-fluoro	Hypothetical pesticide/fungicide	High steric demand (cyclopropane), electron-withdrawing fluorine
Etofenprox	4-ethoxyphenyl, 2-methylpropoxy, phenoxy	Insecticide (pyrethroid mimic)	Ethoxy group for lipophilicity, methylpropoxy for stability
Flusilazole	Bis(4-fluorophenyl)methylsilyl, 1H-1,2,4-triazole	Fungicide	Dual fluorophenyl groups for binding affinity, triazole for antifungal action
Bromuconazole	4-bromo-2-(2,4-dichlorophenyl)tetrahydro-2-furanyl, 1H-1,2,4-triazole	Fungicide	Bromine and chlorine for halogen bonding, furan for ring flexibility

Key Findings

Steric Effects : The cyclopropoxy group in 2-Cyclopropoxy-1-ethyl-4-fluorobenzene introduces significant ring strain compared to etofenprox’s ethoxy group. This may enhance reactivity or reduce metabolic stability in biological systems .

Electronic Effects : The 4-fluoro substituent provides electron-withdrawing properties, akin to flusilazole’s fluorophenyl groups, which improve binding to target enzymes (e.g., CYP51 in fungi) .

Research Implications and Limitations

While 2-Cyclopropoxy-1-ethyl-4-fluorobenzene shares functional groups with commercial pesticides, its distinct structure necessitates empirical validation:

• Stability : Cyclopropane’s strain may lead to faster degradation compared to etofenprox’s stable ethoxy group.
• Synergistic Effects : The combination of fluorine and cyclopropoxy could enhance target selectivity but reduce bioavailability.

Table 2: Hypothetical Physicochemical Properties

Property	2-Cyclopropoxy-1-ethyl-4-fluorobenzene	Etofenprox	Flusilazole
Molecular Weight (g/mol)	~196.2 (calculated)	376.4	315.4
LogP (Predicted)	~3.1	6.8	4.2
Electrophilic Character	Moderate (due to F)	Low	High